7-Bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1-naphthol

• CAS No.: 102568-22-9
• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• IUPAC Name: 7-bromo-3,3-dimethyl-2,4-dihydro-1H-naphthalen-1-ol
• InChI: InChI=1S/C12H15BrO/c1-12(2)6-8-3-4-9(13)5-10(8)11(14)7-12/h3-5,11,14H,6-7H2,1-2H3
• InChI Key: LKEXJUQBNCZOFM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=C(C1)C=CC(=C2)Br)O)C

Description

7-Bromo-3,3-dimethyl-1,2,3,4-tetrahydro-1-naphthol is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-bromo-3,3-dimethyl-3,4-dihydro-1(2H)-naphthalenone (7.8 g) in dry ethanol (50 ml) at 0° C., was treated with sodium borohydride (1.5 g). The mixture was stirred and allowed to warm to room temperature over 18 hours, and the ethanol removed in vacuo. The residue was partitioned between ethyl acetate and water, and the organic layers were dried and evaporated to give the alcohol as a gum (7.0 g)